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Compound of Interest

Compound Name: Ethyl 3-aminopicolinate

Cat. No.: B028016

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of Ethyl 3-
aminopicolinate, a pyridine derivative of interest in pharmaceutical and chemical research.
The document details its melting and boiling points, outlines the experimental methodologies
for their determination, and presents a logical workflow for its synthesis and characterization.

Core Physical Properties

Ethyl 3-aminopicolinate (CAS No: 27507-15-9) is a solid at room temperature.[1][2] Its key
physical properties are summarized in the table below, providing a ready reference for
laboratory and developmental applications.

Physical Property Value Conditions
Melting Point 131-133 °C Not Specified
Boiling Point 326.2 °C at 760 mmHg

Table 1: Key Physical Properties of Ethyl 3-aminopicolinate

Experimental Protocols for Physical Property
Determination
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Accurate determination of physical constants such as melting and boiling points is fundamental

to the characterization and quality control of chemical compounds. The following sections detalil

standardized experimental protocols applicable to Ethyl 3-aminopicolinate.

Melting Point Determination

The melting point of a crystalline solid is a critical indicator of its purity. The capillary method is

a widely adopted and reliable technique for this measurement.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)
Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Thermometer (calibrated)

Procedure:

Sample Preparation: A small amount of finely powdered, dry Ethyl 3-aminopicolinate is
introduced into the open end of a capillary tube. The tube is then gently tapped to pack the
sample into the sealed end, aiming for a sample height of 2-3 mm.

Apparatus Setup: The packed capillary tube is placed in the heating block of the melting
point apparatus, adjacent to the thermometer.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

Observation and Recording: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the entire sample
becomes a clear liquid is recorded as the end of the melting range. For a pure compound,
this range should be narrow, typically within 1-2 °C.
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Boiling Point Determination

The boiling point, the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure, is another key physical constant for characterization. The
distillation method is a standard approach for its determination.

Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer (calibrated) with adapter

Heating mantle or oil bath

Boiling chips

Procedure:

o Apparatus Assembly: A distillation apparatus is assembled with the Ethyl 3-aminopicolinate
sample placed in the distillation flask along with a few boiling chips to ensure smooth boiling.
The thermometer is positioned so that the top of the bulb is level with the side arm of the
distillation flask.

e Heating: The flask is gently heated. As the liquid boils, the vapor rises and surrounds the
thermometer bulb before entering the condenser.

o Temperature Reading: The temperature is recorded when it stabilizes, indicating that the
vapor and liquid are in equilibrium. This stable temperature is the boiling point of the
substance at the recorded atmospheric pressure.

o Pressure Correction: Since the boiling point is pressure-dependent, it is often necessary to
correct the observed boiling point to standard pressure (760 mmHg) using a nomograph or
the Clausius-Clapeyron equation if the determination is performed at a different pressure.
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Synthesis and Characterization Workflow

The synthesis of Ethyl 3-aminopicolinate is most commonly achieved through the Fischer
esterification of 3-aminopicolinic acid. The following diagram illustrates a typical experimental

workflow from synthesis to characterization.
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Caption: Experimental workflow for the synthesis and characterization of Ethyl 3-
aminopicolinate.

This workflow outlines the key stages involved in producing and verifying the identity and purity
of Ethyl 3-aminopicolinate. The synthesis is followed by a standard agqueous work-up to
isolate the crude product. Purification is then carried out, typically by recrystallization for a solid
product, to remove any unreacted starting materials or byproducts. Finally, the purified
compound is characterized by determining its physical properties (melting and boiling points)
and by spectroscopic methods to confirm its chemical structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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